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CAS No.: 19851-61-7

Compound Focus: Dibenzyl terephthalate

Get Quote

Dibenzyl terephthalate (DBT) is an aromatic diester. The table below summarizes its core chemical

identity.
Property Description
CAS No. 19851-61-7 [1]

Molecular Formula

Molecular Weight

IUPAC Name

Structure (SMILES)

Appearance

Melting Point

C22H1804 [1]

346.4 g/mol [1]

dibenzyl benzene-1,4-dicarboxylate [1]
C1=CC=C(C=C1)COC(=0)C2=CC=C(C=C2)C(=0)0CC3=CC=CC=C3 [1]
White needle-like crystalline powder [1]

98-99 °C [2]

Synthesis Protocol: Depolymerization of PET

A primary method for synthesizing DBT is through the chemical recycling of polyethylene terephthalate

(PET) waste, such as plastic bottles. This is a transesterification reaction where benzyl alcohol replaces the

ethylene glycol in PET [1] [2].
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Experimental Method [1] [2]:

¢ Reaction Setup: PET is refluxed in benzyl alcohol at a temperature of 145 °C for 20 to 28 hours.

e Catalyst: Zinc acetate is used to catalyze the reaction.

¢ Purification: The crude product is purified via recrystallization using methanol.

e Characterization: The final product is characterized by determining its melting point and using
techniques like Thin Layer Chromatography (TLC), Fourier-Transform Infrared Spectroscopy (FTIR),
and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm its structure and purity.

A longer reaction time (e.g., 28 hours) generally results in a product with higher purity, as indicated by a

single spot on the TLC plate [2].

Flame Retardant Context for Terephthalate Polymers

Although direct evidence for DBT is lacking, the search results extensively cover the flame retardancy of its
parent polymer, polyethylene terephthalate (PET). This research context may be valuable for

understanding potential application areas.

A major challenge in making PET flame-retardant is overcoming its melt-dripping behavior, which spreads

fire. Effective flame retardant systems for PET often work in both the gas and condensed phases [3] [4].

The table below summarizes common, effective flame-retardant systems for PET fabrics and composites as

identified in the research.

Flame Retardant Reported Effectiveness for
Key Components

System PET

P-N-Si System [4] Bis-phosphonomethyl-aminomethyl LOI: 33.5%; No melt-dripping;
phosphonic acid (BPMAEPA) & silane (KH- V-0 rating
570)

Cross-linked LbL Polyethyleneimine (PEI) & Oxidized Sodium Self-extinguishing; No melt-

Coating [5] Alginate (OSA) dripping

ADPIVPPSQ Aluminum Diethyl Phosphinate (ADP) & LOI: 32.8%; V-0 rating;

Synergistic System Phenyl/Vinyl Siliconesquioxane (VPPSQ) Reduced heat/smoke release

[6]
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General Workflow for Flame Retardant Fabric Treatment

The following diagram outlines a general protocol for applying a durable flame-retardant finish to PET

fabric, based on the methods found in the literature [5] [4].

PET Fabric

Click to download full resolution via product page

Future Research Directions
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To explore the potential flame retardant application of dibenzyl terephthalate, you could consider the

following research pathways:

e Use as a Plasticizer/Co-monomer: Investigate whether DBT can act as a plasticizer or be
incorporated as a co-monomer in polymer systems (like polyesters or polyurethanes) to enhance
flexibility while contributing to char formation due to its aromatic structure [1].

e Synergistic Agent: Evaluate DBT as a synergist with known phosphorus- or nitrogen-based flame
retardants. Its benzyl groups might influence the viscosity of the melt and promote charring.

e Standard Flame Testing: Subject DBT and its polymer composites to standard flammaubility tests
(LOI, UL-94, cone calorimetry) to obtain quantitative data on its effectiveness [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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